1. Home
  2. Product
  3. 4-[[3-(2-aminoethyl)-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one
4-[[3-(2-aminoethyl)-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one 4-[[3-(2-aminoethyl)-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one
Brand Name: Vulcanchem
CAS No.: 139264-15-6
VCID: VC0021542
InChI: InChI=1S/C14H17N3O2/c15-4-3-10-7-16-13-2-1-9(6-12(10)13)5-11-8-19-14(18)17-11/h1-2,6-7,11,16H,3-5,8,15H2,(H,17,18)/t11-/m0/s1
SMILES: C1C(NC(=O)O1)CC2=CC3=C(C=C2)NC=C3CCN
Molecular Formula: C14H17N3O2
Molecular Weight: 259.30 g/mol

4-[[3-(2-aminoethyl)-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one

CAS No.: 139264-15-6

Cat. No.: VC0021542

Molecular Formula: C14H17N3O2

Molecular Weight: 259.30 g/mol

* For research use only. Not for human or veterinary use.

4-[[3-(2-aminoethyl)-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one - 139264-15-6

Specification

CAS No. 139264-15-6
Molecular Formula C14H17N3O2
Molecular Weight 259.30 g/mol
IUPAC Name (4S)-4-[[3-(2-aminoethyl)-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one
Standard InChI InChI=1S/C14H17N3O2/c15-4-3-10-7-16-13-2-1-9(6-12(10)13)5-11-8-19-14(18)17-11/h1-2,6-7,11,16H,3-5,8,15H2,(H,17,18)/t11-/m0/s1
Standard InChI Key NKOBWHOGNBPTDO-NSHDSACASA-N
Isomeric SMILES C1[C@@H](NC(=O)O1)CC2=CC3=C(C=C2)NC=C3CCN
SMILES C1C(NC(=O)O1)CC2=CC3=C(C=C2)NC=C3CCN
Canonical SMILES C1C(NC(=O)O1)CC2=CC3=C(C=C2)NC=C3CCN

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19